NICOTINAMIDE ADENINE DINUCLEOTIDE, [ADENINE-2,8-3H]
NICOTINAMIDE ADENINE DINUCLEOTIDE, [ADENINE-2,8-3H]
Brand Name:
Vulcanchem
CAS No.:
107688-05-1
VCID:
VC0034102
InChI:
InChI=1S/C21H27N7O14P2/c22-17-12-19(25-7-24-17)28(8-26-12)21-16(32)14(30)11(41-21)6-39-44(36,37)42-43(34,35)38-5-10-13(29)15(31)20(40-10)27-3-1-2-9(4-27)18(23)33/h1-4,7-8,10-11,13-16,20-21,29-32H,5-6H2,(H5-,22,23,24,25,33,34,35,36,37)/t10-,11-,13-,14-,15-,16-,20-,21-/m1/s1/i7T,8T
SMILES:
C1=CC(=C[N+](=C1)C2C(C(C(O2)COP(=O)([O-])OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C4N=CN=C5N)O)O)O)O)C(=O)N
Molecular Formula:
C21H27N7O14P2
Molecular Weight:
667.446
NICOTINAMIDE ADENINE DINUCLEOTIDE, [ADENINE-2,8-3H]
CAS No.: 107688-05-1
Main Products
VCID: VC0034102
Molecular Formula: C21H27N7O14P2
Molecular Weight: 667.446
![NICOTINAMIDE ADENINE DINUCLEOTIDE, [ADENINE-2,8-3H] - 107688-05-1](/images/no_structure.jpg)
| CAS No. | 107688-05-1 |
|---|---|
| Product Name | NICOTINAMIDE ADENINE DINUCLEOTIDE, [ADENINE-2,8-3H] |
| Molecular Formula | C21H27N7O14P2 |
| Molecular Weight | 667.446 |
| IUPAC Name | [[(2R,3S,4R,5R)-5-(6-amino-2,8-ditritiopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3S,4R,5R)-5-(3-carbamoylpyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate |
| Standard InChI | InChI=1S/C21H27N7O14P2/c22-17-12-19(25-7-24-17)28(8-26-12)21-16(32)14(30)11(41-21)6-39-44(36,37)42-43(34,35)38-5-10-13(29)15(31)20(40-10)27-3-1-2-9(4-27)18(23)33/h1-4,7-8,10-11,13-16,20-21,29-32H,5-6H2,(H5-,22,23,24,25,33,34,35,36,37)/t10-,11-,13-,14-,15-,16-,20-,21-/m1/s1/i7T,8T |
| Standard InChIKey | BAWFJGJZGIEFAR-UHITYLIUSA-N |
| SMILES | C1=CC(=C[N+](=C1)C2C(C(C(O2)COP(=O)([O-])OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C4N=CN=C5N)O)O)O)O)C(=O)N |
| Last Modified | Aug 20 2021 |
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